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Introduction

(S)-3-Hydroxy-7Z-Tetradecenoyl-CoA is an intermediate in the mitochondrial B-oxidation of
cis-7-tetradecenoic acid (C14:1 n-7). The metabolism of monounsaturated fatty acids is a
critical process for energy homeostasis, and its dysregulation has been implicated in various
metabolic diseases. This technical guide provides an in-depth overview of the metabolic
context of (S)-3-Hydroxy-7Z-Tetradecenoyl-CoA, including relevant enzymatic reactions,
guantitative data from analogous compounds, detailed experimental protocols, and pathway
visualizations. Due to the limited availability of specific experimental data for (S)-3-Hydroxy-
7Z-Tetradecenoyl-CoA, this guide leverages information from closely related unsaturated fatty
acid intermediates to provide a comprehensive framework for its study.

Metabolic Pathway

The B-oxidation of cis-7-tetradecenoic acid involves a series of enzymatic reactions. After
activation to 7Z-Tetradecenoyl-CoA, it undergoes several cycles of 3-oxidation. The presence
of the cis-double bond at an odd-numbered carbon (position 7) necessitates the action of an
auxiliary enzyme, an isomerase, to convert the cis-A3-enoyl-CoA intermediate to a trans-Az2-
enoyl-CoA, which is a substrate for enoyl-CoA hydratase.
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The formation of (S)-3-Hydroxy-7Z-Tetradecenoyl-CoA occurs through the reduction of 3-
Oxo-(7Z)-tetradecenoyl-CoA, a reaction catalyzed by 3-hydroxyacyl-CoA dehydrogenase.[1]

Signaling Pathway for B-Oxidation of cis-7-
Tetradecenoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15549163?utm_src=pdf-body-img
https://www.benchchem.com/product/b15549163?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

¢ 1. constantsystems.com [constantsystems.com]

 To cite this document: BenchChem. [(S)-3-Hydroxy-7Z-Tetradecenoyl-CoA in Fatty Acid
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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